Cas no 1116082-26-8 (1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)

1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline structure
1116082-26-8 structure
Product Name:1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
CAS No:1116082-26-8
MF:C21H29B2NO4
MW:381.08126616478
CID:1099087
PubChem ID:129963675
Update Time:2025-04-20

1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
    • 1116082-26-8
    • 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • Inchi: 1S/C21H29B2NO4/c1-18(2)19(3,4)26-22(25-18)16-13-14-11-9-10-12-15(14)17(24-16)23-27-20(5,6)21(7,8)28-23/h9-13H,1-8H3
    • InChI Key: OLKMCGJLYVSMBP-UHFFFAOYSA-N
    • SMILES: O1B(C2C3C=CC=CC=3C=C(B3OC(C)(C)C(C)(C)O3)N=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 381.2282687g/mol
  • Monoisotopic Mass: 381.2282687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk